1-(3-fluorobenzyl)-N-(4-(methylthio)benzyl)-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-[(3-fluorophenyl)methyl]-N-[(4-methylsulfanylphenyl)methyl]-5-pyrrol-1-yltriazole-4-carboxamide
• InChI: InChI=1S/C22H20FN5OS/c1-30-19-9-7-16(8-10-19)14-24-21(29)20-22(27-11-2-3-12-27)28(26-25-20)15-17-5-4-6-18(23)13-17/h2-13H,14-15H2,1H3,(H,24,29)
• InChI Key: PAMLNACZBBRVTD-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)CNC(=O)C2=C(N(N=N2)CC3=CC(=CC=C3)F)N4C=CC=C4
• Molecular Formula: C22H20FN5OS
• Molecular Weight: 421.5 g/mol

Description

1-(3-fluorobenzyl)-N-(4-(methylthio)benzyl)-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C22H20FN5OS and its molecular weight is 421.49. The purity is usually 95%.
BenchChem offers high-quality 1-(3-fluorobenzyl)-N-(4-(methylthio)benzyl)-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-fluorobenzyl)-N-(4-(methylthio)benzyl)-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anti-influenza Activity

• A study by Hebishy et al. (2020) describes the synthesis of novel benzamide-based 5-aminopyrazoles and their derivatives, showing significant anti-influenza A virus activity. These compounds, including similar structures to the one , were tested in vitro and exhibited antiviral activities against the H5N1 strain, demonstrating their potential in antiviral research and therapy (Hebishy, Salama, & Elgemeie, 2020).

Antituberculosis Activity

• Another research effort led by Jeankumar et al. (2013) focused on the design, synthesis, and evaluation of thiazole-aminopiperidine hybrid analogues as inhibitors of Mycobacterium tuberculosis GyrB. This study highlights the therapeutic potential of structurally related compounds in treating tuberculosis, with one compound showing promising activity and minimal cytotoxicity (Jeankumar et al., 2013).

Antimicrobial and Antifungal Potential

• Research on benzofuran-1,2,3-triazole hybrids by Abedinifar et al. (2020) explored their fungicidal preservative potential against white and brown-rot fungi. This study provides insight into the antifungal applications of triazole derivatives, suggesting their use as fungicidal agents in various industries (Abedinifar et al., 2020).

Anticancer Activity

• Hao et al. (2017) synthesized and evaluated the antitumor activity of 3-amino-N-(5-fluoro-2-methylphenyl)-4-morpholino-1H-indazole-1-carboxamide, highlighting the potential of such compounds in inhibiting cancer cell proliferation. This exemplifies the broader applicability of similar compounds in cancer research (Hao et al., 2017).